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Compound of Interest

Compound Name: Deacetylxylopic acid

Cat. No.: B15591501 Get Quote

Essential guidelines for the safe handling and disposal of deacetylxylopic acid, ensuring the

protection of laboratory personnel and the environment.

For researchers, scientists, and professionals in drug development, the proper management of

chemical waste is a critical component of laboratory safety and regulatory compliance.

Deacetylxylopic acid, a compound utilized in research, requires careful consideration for its

disposal. In the absence of a specific Safety Data Sheet (SDS), this compound should be

handled as a potentially hazardous substance, adhering to established protocols for unknown

research chemicals.

Key Safety and Handling Information
When a detailed SDS for a specific research compound like deacetylxylopic acid is

unavailable, it is imperative to treat it with a high degree of caution. General safety protocols for

handling chemical waste in a laboratory setting should be strictly followed. This includes

wearing appropriate personal protective equipment (PPE), such as gloves, safety goggles, and

a lab coat, and working in a well-ventilated area to minimize exposure.
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Property Data

CAS Number 6619-95-0[1]

Molecular Formula C20H30O3[1]

Solubility
Soluble in Chloroform, Dichloromethane, Ethyl

Acetate, DMSO, Acetone.[2]

Hazards
Hazards are not fully known. Treat as a

potentially hazardous chemical.

This table summarizes the known properties of deacetylxylopic acid. Due to the lack of

comprehensive safety data, it is crucial to handle this compound with care.

Step-by-Step Disposal Protocol
The following procedure outlines the recommended steps for the safe disposal of

deacetylxylopic acid, based on general guidelines for hazardous waste management in

research laboratories.[3]

Step 1: Waste Identification and Segregation

Labeling: Clearly label a dedicated waste container with "Hazardous Waste," the full

chemical name "Deacetylxylopic acid," and the date of accumulation. Avoid using

abbreviations or chemical formulas.[4]

Segregation: Do not mix deacetylxylopic acid waste with other chemical waste streams

unless their compatibility is known and confirmed.[5] Incompatible chemicals can react

violently, producing heat or toxic gases.[4] Store acidic and basic waste streams separately.

[5]

Step 2: Waste Collection and Storage

Container: Use a sturdy, leak-proof container that is chemically compatible with

deacetylxylopic acid and its solvents.[3] Whenever possible, use the original container.[5]
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Closure: Keep the waste container securely closed at all times, except when adding waste.

[3]

Secondary Containment: Place the primary waste container in a larger, chemically resistant

secondary container to contain any potential spills or leaks.[3][4]

Storage Location: Store the waste in a designated, well-ventilated, and cool, dry area away

from heat sources and incompatible materials.[6]

Step 3: Neutralization (for acidic waste solutions)

For solutions of deacetylxylopic acid that are acidic, neutralization can make the waste safer

to handle. However, this should only be performed by trained personnel and for small volumes.

[7]

Procedure: Slowly add a suitable base, such as sodium bicarbonate or a dilute solution of

sodium hydroxide, to the acidic waste while stirring.[6]

pH Monitoring: Continuously monitor the pH of the solution. The target is a neutral pH

between 5.5 and 9.5.[7]

Caution: Neutralization reactions can generate heat and fumes. Perform this step in a fume

hood with appropriate PPE.

Step 4: Disposal of Empty Containers

Rinsing: Triple-rinse empty containers that held deacetylxylopic acid with a suitable

solvent.[8] The first rinsate must be collected and disposed of as hazardous waste.[3]

Defacing Labels: Completely remove or deface the original label on the empty container

before disposal.[9]

Final Disposal: After thorough rinsing and drying, the container may be disposed of in the

regular laboratory trash or recycling, depending on institutional policies.[9][8]

Step 5: Final Disposal of Chemical Waste
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Contact EHS: Contact your institution's Environmental Health and Safety (EHS) office to

schedule a pickup for the hazardous waste.[3]

Documentation: Provide the EHS office with all available information about the compound.[4]

Do Not:

Dispose of deacetylxylopic acid down the drain.[3]

Dispose of it in the regular trash.[3]

Allow it to evaporate in a fume hood as a means of disposal.[3]

Logical Workflow for Deacetylxylopic Acid Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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